Cas no 193690-82-3 (Faradiol 3-Myristate)

• Product Name: Faradiol 3-Myristate
• CAS No: 193690-82-3
• Molecular Formula: C₄₄H₇₆O₃
• Molecular Weight: 653.072454452515
• CID: 5172769
• PubChem ID: 11763698

Faradiol 3-Myristate Properties

Names and Identifiers

• Faradiol 3-myristate
• Faradiol-3-o-myristate
• Faradiol 3-monomyristate
• RK5P79M6DQ
• Urs-20-ene-3,16-diol, 3-tetradecanoate, (3β,16β,18α,19α)-
• Faradiol myristate
• URS-20-ENE-3,16-DIOL, 3-TETRADECANOATE, (3.BETA.,16.BETA.,18.ALPHA.,19.ALPHA.)-
• UNII-RK5P79M6DQ
• ((3S,4aR,6aR,6aR,6bR,8S,8aS,12S,12aR,14aR,14bR)-8-Hydroxy-4,4,6a,6b,8a,11,12,14b-octamethyl-2,3,4a,5,6,6a,7,8,9,12,12a,13,14,14a-tetradecahydro-1H-picen-3-yl) tetradecanoate
• DTXSID501198792
• URS-20-ene-3,16-diol, 3-tetradecanoate, (3beta,16beta,18alpha,19alpha)-
• 193690-82-3

• InChIKey： NBOLCRCNSYVBMT-JVFFPKSBSA-N
• Inchi： 1S/C44H76O3/c1-10-11-12-13-14-15-16-17-18-19-20-21-38(46)47-37-26-28-41(6)34(40(37,4)5)25-29-43(8)35(41)23-22-33-39-32(3)31(2)24-27-42(39,7)36(45)30-44(33,43)9/h24,32-37,39,45H,10-23,25-30H2,1-9H3/t32-,33-,34+,35-,36+,37+,39-,41+,42-,43-,44-/m1/s1
• SMILES： O[C@@H]1[C@@]2(C)CC=C(C)[C@@H](C)[C@@H]2[C@H]2CC[C@@H]3[C@@]4(C)CC[C@@H](C(C)(C)[C@@H]4CC[C@@]3(C)[C@]2(C)C1)OC(CCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 652.57944628g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 14
• Monoisotopic Mass: 652.57944628g/mol
• Heavy Atom Count: 47
• Complexity: 1110
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 14.4
• Topological Polar Surface Area: 46.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids